Cas no 36725-37-8 (6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one)

• Product Name: 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one
• CAS No: 36725-37-8
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD00203490
• CID: 89215
• PubChem ID: 689108
• Update Time: 2025-05-23

6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-Bromophenyl)-4,5-dihydro-3(2H)-pyridazinone
• 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one
• 6-(4-bromophenyl)-4,5-dihydropyridazin-3(2H)-one
• 6-(4-bromophenyl)-2,3,4,5-tetrahydropyridazin-3-one
• 6-(4-bromophenyl)-2,4,5-trihydropyridazin-3-one
• 6-(4-BROMOPHENYL)-4 5-DIHYDRO-2H-PYRIDA&
• 6-(4-bromophenyl)-4,5-dihydr
• 6-(4-bromo-phenyl)-4,5-dihydro-2H-pyridazin-3-one
• 6-(4-Brom-phenyl)-4,5-dihydro-2H-pyridazin-3-on
• 6-(p-bromophenyl)-4,5-dihydro-3(2H)-pyridazinone
• AC1LENHI
• 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one, 97%
• AKOS001370002
• HMS1661D11
• 6-(p-bromophenyl)-4,5-dihydro-3-(2H)-pyridazinone
• 3-(4-bromophenyl)-4,5-dihydro-1H-pyridazin-6-one
• CCG-139876
• MFCD00203490
• HMS3446O12
• CS-0308202
• 6-(4-BROMOPHENYL)-45-DIHYDRO-2H-PYRIDA&
• SCHEMBL927560
• AS-40675
• Z49527506
• 6-(4-bromo-phenyl)-4.5-dihydro-2h-pyridazin-3-one
• 36725-37-8
• EN300-110805
• 6-(4-bromo-phenyl)-4, 5-dihydro-2h-pyridazin-3-one
• CDDNLMGOLYMTSF-UHFFFAOYSA-N
• DTXSID70351051
• FT-0733803

• MDL： MFCD00203490
• Inchi： 1S/C10H9BrN2O/c11-8-3-1-7(2-4-8)9-5-6-10(14)13-12-9/h1-4H,5-6H2,(H,13,14)
• InChI Key： CDDNLMGOLYMTSF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCC(NN=1)=O

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6

Experimental Properties

• Density: 1.62
• Melting Point: 167-171 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.667
• PSA: 41.46000
• LogP: 1.82760

6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one

6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one: A Comprehensive Overview

6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one, also known by its CAS number 36725-37-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyridazine ring system with a ketone group at position 3 and a 4-bromophenyl substituent at position 6. This unique arrangement imparts distinctive chemical and physical properties to the molecule.

The synthesis of 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one typically involves multi-step organic reactions, often starting from simple precursors such as aldehydes or ketones. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies, including cyclization reactions and cross-coupling techniques, to optimize the synthesis process. These efforts have not only improved the scalability of the synthesis but also opened avenues for further structural modifications to explore its biological potential.

One of the most intriguing aspects of 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one is its biological activity. Studies have demonstrated that this compound exhibits potent inhibitory effects on several key enzymes involved in cellular signaling pathways. For instance, it has been shown to inhibit kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The bromine substituent at the para position of the phenyl ring plays a crucial role in modulating these activities by influencing the molecule's electronic properties and binding affinity to target proteins.

Recent research has also highlighted the potential of 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one as a lead compound for drug development. Preclinical studies have revealed its ability to induce apoptosis in cancer cells while showing minimal toxicity to normal cells. This selectivity makes it a promising candidate for anticancer therapies. Additionally, its ability to modulate immune responses has led to investigations into its potential use in immunotherapy and autoimmune diseases.

The structural versatility of 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one has also made it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying the substituents on the pyridazine ring or altering the nature of the phenyl group, researchers can fine-tune the compound's pharmacokinetic properties and enhance its therapeutic potential. For example, substituting bromine with other halogens or electron-withdrawing groups has been shown to significantly alter its bioavailability and efficacy.

In terms of applications beyond pharmacology, 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one has found utility in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have explored its ability to act as an electron transport layer in organic photovoltaic devices, demonstrating promising results in terms of efficiency and stability.

The growing interest in CAS No 36725-37-8 is reflected in its increasing presence in scientific literature and patent filings. Researchers worldwide are actively investigating its properties and applications, leading to a wealth of new insights and innovations. As our understanding of this compound deepens, it is likely to play an even more significant role in both academic research and industrial applications.

In conclusion, 6-(4-Bromophenyl)-4,5-dihydro-2H-pyridazin-3-one, with its unique structure and diverse functional properties, stands out as a versatile molecule with immense potential across multiple disciplines. Its role as a lead compound in drug discovery and its applications in materials science underscore its importance in contemporary research. As scientific advancements continue to unfold, this compound is poised to contribute significantly to future innovations in chemistry and medicine.